Cas no 2491-74-9 (4'-Nitro-4-dimethylaminoazobenzene)

4'-Nitro-4-dimethylaminoazobenzene is an azo dye derivative characterized by its distinct chromophoric structure, incorporating both nitro and dimethylamino functional groups. This compound is primarily utilized in research and analytical applications due to its strong absorbance properties, making it suitable for spectroscopic studies and as a pH indicator. Its molecular stability and well-defined electronic transitions enable precise measurements in chemical and biochemical assays. The compound's synthetic versatility also allows for modifications to tailor its solubility and reactivity for specific experimental needs. Careful handling is recommended due to its potential sensitivity to light and heat, ensuring consistent performance in laboratory settings.
4'-Nitro-4-dimethylaminoazobenzene structure
2491-74-9 structure
Product Name:4'-Nitro-4-dimethylaminoazobenzene
CAS No:2491-74-9
MF:C14H14N4O2
MW:270.28656244278
MDL:MFCD00059834
CID:256796
PubChem ID:87573566
Update Time:2025-06-07

4'-Nitro-4-dimethylaminoazobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-
    • 4'-Nitro-4-dimethylaminoazobenzene
    • N,N-dimethyl-4-[(4-nitrophenyl)diazenyl]aniline
    • 4-(dimethylamino)-4'-nitrobenzene
    • 4-Dimethylamino-4'-nitroazobenzene
    • 4-nitro-4'-(dimethylamino)azobenzene
    • Benzenamine,N,N-dimethyl-4-((4-nitrophenyl)azo)
    • N,N-dimethyl[4-(4-nitrophenylazo)phenyl]amine
    • N,N-dimethyl-4-(4-nitro-phenylazo)-aniline
    • N,N-Dimethyl-4-[(E)-(4-nitrophenyl)diazenyl]aniline
    • N,N-dimethyl-4-[2-(4-nitrophenyl)diazen-1-yl]aniline
    • Benzenamine, N,N-dimethyl-4-[(4-nitrophenyl)azo]-
    • Benzenamine, N,N-dimethyl-4-((4-nitrophenyl)azo)-
    • 1-[4-(dimethylamino)phenyl]-2-{4-nitrophenyl}diazene
    • Benzenamine, N,N-dimethyl-4-(2-(4-nitrophenyl)diazenyl)-
    • Benzenamine, N,N-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-
    • Orange 1D
    • CBDivE_002936
    • LSFRFLVWCKLQTO-UHFFFAOYSA-N
    • LSFRFLVWCKLQTO-FOCLMDBBSA-N
    • AN
    • DTXSID6062464
    • N0192
    • AKOS016033342
    • MFCD00059834
    • 4-Nitro-4'-(N,N-dimethylamino)-azobenzene
    • AA-516/30035001
    • SCHEMBL2384564
    • CS-0210657
    • N, N-dimethyl-4-[(4-nitrophenyl)diazenyl]aniline
    • LS-14288
    • (E)-N,N-dimethyl-4-((4-nitrophenyl)diazenyl)aniline
    • CAA49174
    • 4//'-Nitro-4-dimethylaminoazobenzene
    • F17607
    • 5-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACIDMETHYLESTER
    • 2491-74-9
    • FT-0710515
    • N,N-Dimethyl-4-[(4-nitrophenyl)diazenyl]aniline #
    • 55252-43-2
    • 4-NITRO-4-DIMETHYLAMINOAZOBENZENE
    • azobenzene, 4-dimethylamino-4'-nitro-
    • DB-253224
    • N,N-dimethyl-4-[(1E)-2-(4-nitrophenyl)diazen-1-yl]aniline
    • 4''-Nitro-4-dimethylaminoazobenzene
    • MDL: MFCD00059834
    • Inchi: 1S/C14H14N4O2/c1-17(2)13-7-3-11(4-8-13)15-16-12-5-9-14(10-6-12)18(19)20/h3-10H,1-2H3/b16-15+
    • InChI Key: LSFRFLVWCKLQTO-FOCLMDBBSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

  • Exact Mass: 270.11200
  • Monoisotopic Mass: 270.111676
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 73.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1764 (rough estimate)
  • Melting Point: 230.0 to 234.0 deg-C
  • Boiling Point: 413.4°C (rough estimate)
  • Flash Point: 225.7°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 73.78000
  • LogP: 4.59940
  • Solubility: Not determined

4'-Nitro-4-dimethylaminoazobenzene Security Information

4'-Nitro-4-dimethylaminoazobenzene Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4'-Nitro-4-dimethylaminoazobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0192-25G
4'-Nitro-4-dimethylaminoazobenzene
2491-74-9 >98.0%(T)
25g
¥1850.00 2024-04-17
abcr
AB139401-5 g
4'-Nitro-4-dimethylaminoazobenzene; .
2491-74-9
5 g
€121.00 2023-07-20
abcr
AB139401-25 g
4'-Nitro-4-dimethylaminoazobenzene; .
2491-74-9
25 g
€333.90 2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0192-5G
4'-Nitro-4-dimethylaminoazobenzene
2491-74-9 >98.0%(T)
5g
¥660.00 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
N0192-25g
4'-Nitro-4-dimethylaminoazobenzene
2491-74-9 98.0%(T)
25g
¥2190.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
N0192-5g
4'-Nitro-4-dimethylaminoazobenzene
2491-74-9 98.0%(T)
5g
¥935.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
SZ441-1g
4'-Nitro-4-dimethylaminoazobenzene
2491-74-9 98.0%(T)
1g
¥282.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
SZ441-5g
4'-Nitro-4-dimethylaminoazobenzene
2491-74-9 98.0%(T)
5g
¥828.0 2022-06-10
eNovation Chemicals LLC
Y1239319-5g
4-NITRO-4-DIMETHYLAMINOAZOBENZENE
2491-74-9 98%
5g
$160 2024-06-07
eNovation Chemicals LLC
Y1239319-25g
4-NITRO-4-DIMETHYLAMINOAZOBENZENE
2491-74-9 98%
25g
$330 2024-06-07

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